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Compound of Interest

Compound Name:
Diethyl 12-

bromododecylphosphonate

Cat. No.: B1670521 Get Quote

Technical Guide: Diethyl 12-
bromododecylphosphonate
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for Diethyl 12-bromododecylphosphonate
(CAS No. 264231-28-9) is publicly available. The following guide is a compilation of information

from product suppliers and extrapolated data from the SDS of structurally similar compounds.

This information should be used as a guide for preliminary safety assessments and handling

procedures. It is imperative to consult with a qualified safety professional and conduct a

thorough risk assessment before handling this chemical.

Chemical Identification and Properties
Diethyl 12-bromododecylphosphonate is a functionalized long-chain alkyl phosphonate. Its

structure incorporates a reactive bromide group and a stable diethyl phosphonate moiety,

making it a versatile intermediate in synthetic and applied chemistry.[1] The bromide allows for

nucleophilic substitution reactions, while the phosphonate group offers diverse reactivity.[1]
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Identifier Value

Chemical Name Diethyl 12-bromododecylphosphonate

Synonyms
Diethyl (12-bromododecyl)phosphonate, 1-

bromo-12-diethoxyphosphoryldodecane

CAS Number 264231-28-9[2][3]

Molecular Formula C₁₆H₃₄BrO₃P[2][3]

Molecular Weight 385.32 g/mol [2][3]

Purity Typically ≥98%[2][3]

Hazard Identification and Precautionary Measures
While a specific hazard classification for Diethyl 12-bromododecylphosphonate is not

available, an analysis of structurally related brominated organophosphorus compounds

suggests that it should be handled with care. The following table summarizes potential hazards

and is based on data for similar chemicals.
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Hazard Category
Potential Hazard

(Extrapolated)

Precautionary Statements

(Recommended)

Acute Toxicity
May be harmful if swallowed,

inhaled, or in contact with skin.

Avoid breathing dust, fumes,

gas, mist, vapors, or spray.

Wash hands and exposed skin

thoroughly after handling.

Skin Corrosion/Irritation May cause skin irritation.

Wear protective gloves and

clothing. If skin irritation

occurs, get medical

advice/attention.

Eye Damage/Irritation
May cause serious eye

irritation.

Wear eye and face protection.

If in eyes, rinse cautiously with

water for several minutes.

Remove contact lenses if

present and easy to do.

Continue rinsing. If eye

irritation persists, get medical

advice/attention.

Respiratory Irritation
May cause respiratory

irritation.

Use only outdoors or in a well-

ventilated area. If inhaled,

remove person to fresh air and

keep comfortable for

breathing. Call a poison center

or doctor if you feel unwell.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Diethyl 12-
bromododecylphosphonate and to ensure the safety of laboratory personnel.
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Aspect Recommendation

Storage
Store at –20 °C in a tightly sealed, moisture-free

container.[1][2]

Handling

Use under an inert atmosphere for long-term

stability. Avoid prolonged exposure to light and

moisture.[1] Avoid contact with skin and eyes.

Do not ingest.

Incompatible Materials Oxidizing agents.

First-Aid Measures
In the event of exposure, the following first-aid measures, extrapolated from similar

compounds, are recommended. Seek immediate medical attention for any exposure.

Exposure Route First-Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Get

immediate medical attention.

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothes

and shoes. Get medical attention.

Inhalation

Remove to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration. Get immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Call a physician immediately.

Fire-Fighting and Accidental Release Measures
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Aspect Recommendation

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Hazardous Combustion Products

Thermal decomposition can lead to the release

of irritating gases and vapors, including carbon

oxides, phosphorus oxides, and hydrogen

bromide.

Fire-Fighting Equipment
Wear a self-contained breathing apparatus and

full protective gear.

Accidental Release

Ensure adequate ventilation. Use personal

protective equipment. Sweep up and shovel into

suitable containers for disposal. Avoid dust

formation.

Personal Protective Equipment (PPE)
To minimize exposure risk, the following personal protective equipment should be worn when

handling Diethyl 12-bromododecylphosphonate.
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Protection Type Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.

Skin and Body Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.

Respiratory Protection

Follow the OSHA respirator regulations found in

29 CFR 1910.134 or European Standard EN

149. Use a NIOSH/MSHA or European

Standard EN 149 approved respirator if

exposure limits are exceeded or if irritation or

other symptoms are experienced.

Hygiene Measures

Handle in accordance with good industrial

hygiene and safety practice. Wash hands before

breaks and at the end of the workday.

Experimental Protocols and Signaling Pathways
Currently, there is no publicly available information regarding specific experimental protocols or

signaling pathways involving Diethyl 12-bromododecylphosphonate. Researchers utilizing

this compound are encouraged to develop and validate their own protocols based on its

chemical properties and intended application.

Logical Relationship: From Hazard to Protection
The following diagram illustrates the logical flow from identifying a potential hazard to

implementing the necessary protective measures.

Potential Hazard
(e.g., Skin Irritation) Risk Assessmentis identified in Control Measuresdetermines need for Personal Protective Equipment

(e.g., Gloves, Goggles)
includes use of
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Caption: Logical workflow from hazard identification to personal protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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